7-Hydroxy-5-methoxy-8-(morpholin-4-ylmethyl)-2-phenylchromen-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-Hydroxy-5-methoxy-8-(morpholin-4-ylmethyl)-2-phenylchromen-4-one is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmacological Applications
A study by Joanna Trykowska Konc et al. (2011) synthesized novel O-aminoalkyl substituted 7-hydroxycoumarins and evaluated their antibacterial and anticancer activities. These derivatives were prepared using conventional and microwave-assisted synthetic procedures, with the structures confirmed by spectroscopic methods. The study found that compounds with an N,N-diethylamino part as the O-aminoalkyl substituent exhibited the most activity, especially when the acetyl group was positioned at specific atoms, highlighting their potential in pharmacological applications (Joanna Trykowska Konc et al., 2011).
Anti-corrosion Properties
Dhaybia Douche et al. (2020) investigated the anti-corrosion efficacy of synthesized 8-hydroxyquinoline derivatives for mild steel in acidic media. The derivatives, including morpholinomethyl quinolin-8-ol, showed significant inhibition effects, with electrochemical techniques revealing their cathodic nature and high efficiency in corrosion prevention. This research underscores the compound's utility in industrial applications to enhance material durability and resistance to corrosive environments (Dhaybia Douche et al., 2020).
Material Science Applications
In material science, the synthesis of 2-morpholino-2-trifluoromethylchroman-4-ones by V. Sosnovskikh and B. I. Usachev (2001) demonstrates the compound's relevance in developing new materials. Their work involved adding morpholine to substituted 5- and 8-nitro-2-trifluoromethylchromones, leading to compounds that could have implications in creating advanced materials with specific properties (V. Sosnovskikh and B. I. Usachev, 2001).
Properties
IUPAC Name |
7-hydroxy-5-methoxy-8-(morpholin-4-ylmethyl)-2-phenylchromen-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO5/c1-25-19-11-16(23)15(13-22-7-9-26-10-8-22)21-20(19)17(24)12-18(27-21)14-5-3-2-4-6-14/h2-6,11-12,23H,7-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNYBSIJEWRIALJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=O)C=C(OC2=C(C(=C1)O)CN3CCOCC3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.